Cas no 187471-35-8 (Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro-)
Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro-
- 1-Isopropoxy-3-methyl-2-nitrobenzene
- SCHEMBL5411113
- 187471-35-8
- MFCD29103861
-
- Inchi: 1S/C10H13NO3/c1-7(2)14-9-6-4-5-8(3)10(9)11(12)13/h4-7H,1-3H3
- InChI Key: QUFLEDHPXQDVJE-UHFFFAOYSA-N
- SMILES: C1(C)=CC=CC(OC(C)C)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 195.08954328Da
- Monoisotopic Mass: 195.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.1Ų
Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB609460-250mg |
1-Isopropoxy-3-methyl-2-nitrobenzene; . |
187471-35-8 | 250mg |
€182.50 | 2024-07-24 | ||
| abcr | AB609460-1g |
1-Isopropoxy-3-methyl-2-nitrobenzene; . |
187471-35-8 | 1g |
€312.10 | 2024-07-24 | ||
| abcr | AB609460-5g |
1-Isopropoxy-3-methyl-2-nitrobenzene; . |
187471-35-8 | 5g |
€981.10 | 2024-07-24 | ||
| abcr | AB609460-10g |
1-Isopropoxy-3-methyl-2-nitrobenzene; . |
187471-35-8 | 10g |
€1628.40 | 2024-07-24 | ||
| Aaron | AR023T5W-1g |
1-Isopropoxy-3-methyl-2-nitrobenzene |
187471-35-8 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR023T5W-250mg |
1-Isopropoxy-3-methyl-2-nitrobenzene |
187471-35-8 | 95% | 250mg |
$500.00 | 2025-02-13 |
Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro-
Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- (CAS No. 187471-35-8): An Overview
Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- (CAS No. 187471-35-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro-.
The molecular formula of Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- is C10H13NO3, and its molecular weight is approximately 195.21 g/mol. The compound features a benzene ring with a nitro group at the 2-position, a methyl group at the 1-position, and an isopropoxy group at the 3-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.
In terms of chemical properties, Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- is known for its stability under a variety of conditions. The presence of the nitro group confers electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the isopropoxy group provides steric hindrance and can affect the molecule's solubility and reactivity in different solvents. These properties make Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- suitable for use in various chemical reactions and processes.
The synthesis of Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- can be achieved through several methods. One common approach involves the nitration of benzene followed by substitution reactions to introduce the methyl and isopropoxy groups. For example, starting from benzene, nitration with a mixture of concentrated sulfuric acid and nitric acid can yield nitrobenzene. Subsequent alkylation reactions using appropriate alkylating agents can then introduce the methyl and isopropoxy groups to produce the desired compound. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.
In pharmaceutical research, Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- has shown promise as an intermediate in the synthesis of various drugs and bioactive compounds. The nitro group can be reduced to an amino group through catalytic hydrogenation or other reduction methods, which can then be further functionalized to produce a wide range of derivatives with potential therapeutic applications. For instance, studies have explored the use of Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- as a precursor in the development of anti-inflammatory agents and anticancer drugs.
In materials science, Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- has been investigated for its potential use in the synthesis of advanced materials such as polymers and coatings. The unique combination of functional groups in this compound can influence its polymerization behavior and resulting material properties. Research has shown that Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- can be incorporated into polymer chains to enhance their mechanical strength, thermal stability, and chemical resistance.
The safety profile of Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- is an important consideration in its use across different applications. While it is generally considered stable under normal conditions, proper handling and storage practices are essential to ensure safety. It is important to follow standard laboratory protocols for handling chemicals with functional groups such as nitro groups to minimize any potential risks.
In conclusion, Benzene, 1-methyl-3-(1-methylethoxy)-2-nitro- (CAS No. 187471-35-8) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and properties make it a valuable component in various chemical processes and products. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across multiple industries.
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